molecular formula C13H12BrNO4 B6156690 2-{[2-(bromomethyl)-1,3-dioxolan-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 57963-12-9

2-{[2-(bromomethyl)-1,3-dioxolan-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

Cat. No. B6156690
CAS RN: 57963-12-9
M. Wt: 326.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This molecule is a derivative of isoindoline, a heterocyclic organic compound . It is an activator of E3 ligase, which ubiquitinylates proteins for proteolysis . It is also an anti-inflammatory and anti-tumor agent used in the treatment of multiple myeloma .


Synthesis Analysis

Isoindolines are synthesized using various pathways . One method involves the hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . This process forms three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions . The residue is then purified by preparative thin-layer chromatography (TLC) on silica gel .


Molecular Structure Analysis

The parent compound of this molecule, isoindoline, has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring . The nitrogen atom is in the 2 position instead of the 1 position of the five-membered ring .


Chemical Reactions Analysis

The synthesis of this molecule involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions . The benzannulation of tetraynes and imidazole derivatives in a green, waste-free transformation with a high atom economy in toluene yields isoindole-1,3-dione derivatives as the major product .


Physical And Chemical Properties Analysis

The parent compound, isoindoline, is a heterocyclic organic compound with the molecular formula C8H9N . The compound’s structure is similar to indoline .

Mechanism of Action

This molecule is an activator of E3 ligase, which ubiquitinylates proteins for proteolysis . It is also suggested that the isoindolines tested have the best properties as ligands of the dopamine receptor D2, interacting with the main amino acid residues at its allosteric binding site .

Future Directions

The development of a selective, high-yield reaction to convert isoindole-1,3-dione into fused highly substituted isoindole-1,3-dione derivatives remains a challenge . Future research may focus on improving the efficiency of these reactions and exploring the potential applications of these compounds in medicine and other fields .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,3-dihydro-1H-isoindole-1,3-dione with 2-(bromomethyl)-1,3-dioxolan-2-ylmethylamine.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-1,3-dione", "2-(bromomethyl)-1,3-dioxolan-2-ylmethylamine" ], "Reaction": [ "To a solution of 2,3-dihydro-1H-isoindole-1,3-dione in dry THF, add sodium hydride and stir for 30 minutes.", "Add 2-(bromomethyl)-1,3-dioxolan-2-ylmethylamine to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain the desired compound." ] }

CAS RN

57963-12-9

Product Name

2-{[2-(bromomethyl)-1,3-dioxolan-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

Molecular Formula

C13H12BrNO4

Molecular Weight

326.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.